Cas no 79128-72-6 (Methyl 3-{(4-Methylphenyl)sulfonylamino}-2-thiophenecarboxylate)

• Product Name: Methyl 3-{(4-Methylphenyl)sulfonylamino}-2-thiophenecarboxylate
• CAS No: 79128-72-6
• MF: C₁₃H₁₃NO₄S₂
• MW: 311.376621007919
• MDL: MFCD00178119
• CID: 567472
• PubChem ID: 2808148
• Update Time: 2025-04-19

Methyl 3-{(4-Methylphenyl)sulfonylamino}-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-methylphenylsulfonamido)thiophene-2-carboxylate
• 2-Thiophenecarboxylicacid, 3-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• METHYL 3-([(4-METHYLPHENYL)SULFONYL]AMINO)-2-THIOPHENECARBOXYLATE
• methyl 3-[(4-methylphenyl)sulfonylamino]thiophene-2-carboxylate
• Methyl 3-{[(4-methylphenyl)sulfonyl]amino}-2-thiophenecarboxylate
• AC1MDA96
• AC1Q42QS
• AG-H-17350
• Maybridge3_001597
• methyl 3-{[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxylate
• FT-0641710
• J-522088
• methyl 3-(p-tolylsulfonylamino)thiophene-2-carboxylate
• CS-0281420
• 7N-592S
• methyl 3-(4-methylbenzenesulfonamido)thiophene-2-carboxylate
• Z94608058
• MFCD00178119
• A839593
• Methyl 3-[(4-methylbenzene-1-sulfonyl)amino]thiophene-2-carboxylate
• JTRQMORGBIFWFY-UHFFFAOYSA-N
• Methyl 3-{[(4-methylphenyl)sulfonyl]amino}-2-thiophene carboxylate
• 79128-72-6
• AKOS001314162
• SCHEMBL1200313
• Methyl 3-((4-methylphenyl)sulfonamido)thiophene-2-carboxylate
• DTXSID50384569
• Methyl3-(4-methylphenylsulfonamido)thiophene-2-carboxylate
• HMS1435I13
• IDI1_012984
• DB-056350
• STL131932
• Methyl 3-{(4-Methylphenyl)sulfonylamino}-2-thiophenecarboxylate

• MDL： MFCD00178119
• Inchi： 1S/C13H13NO4S2/c1-9-3-5-10(6-4-9)20(16,17)14-11-7-8-19-12(11)13(15)18-2/h3-8,14H,1-2H3
• InChI Key： JTRQMORGBIFWFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 311.02900
• Monoisotopic Mass: 311.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.401
• Melting Point: 147-151°C
• Boiling Point: 470.7°C at 760 mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.617
• PSA: 109.09000
• LogP: 3.79770

Methyl 3-{(4-Methylphenyl)sulfonylamino}-2-thiophenecarboxylate Security Information

• HazardClass：IRRITANT